Cas no 663616-38-4 (2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid)

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid structure
663616-38-4 structure
Product Name:2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid
CAS No:663616-38-4
MF:C9H15N3O2
MW:197.234301805496
CID:1709287
PubChem ID:63277332
Update Time:2025-04-21

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetic acid, 5-amino-3-(1,1-dimethylethyl)-
    • 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid
    • 2-(5-amino-3-tert-butylpyrazol-1-yl)acetic acid
    • AKOS012581004
    • EN300-149272
    • F8881-4506
    • 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)aceticacid
    • 663616-38-4
    • Inchi: 1S/C9H15N3O2/c1-9(2,3)6-4-7(10)12(11-6)5-8(13)14/h4H,5,10H2,1-3H3,(H,13,14)
    • InChI Key: YIQOASNZZWAIIF-UHFFFAOYSA-N
    • SMILES: OC(CN1C(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

  • Exact Mass: 197.11655
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 81.14

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid Pricemore >>

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